Cas no 1379836-84-6 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6,6-trifluorohexanoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6,6-trifluorohexanoic acid
• CAS No: 1379836-84-6
• MF: C₂₁H₂₀F₃NO₄
• MW: 407.383016586304
• CID: 5969550
• PubChem ID: 103694688
• Update Time: 2025-05-21

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6,6-trifluorohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6,6-trifluorohexanoic acid
• N-Fmoc-6,6,6-trifluoro-L-norleucine
• EN300-1300675
• 1379836-84-6
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-6,6,6-trifluorohexanoic acid

• Inchi： 1S/C21H20F3NO4/c22-21(23,24)11-5-10-18(19(26)27)25-20(28)29-12-17-15-8-3-1-6-13(15)14-7-2-4-9-16(14)17/h1-4,6-9,17-18H,5,10-12H2,(H,25,28)(H,26,27)
• InChI Key： RVXLFAQYYCBCAT-UHFFFAOYSA-N
• SMILES： FC(CCCC(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 407.13444261g/mol
• Monoisotopic Mass: 407.13444261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6,6-trifluorohexanoic acid

Comprehensive Guide to 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6,6-trifluorohexanoic acid (CAS No. 1379836-84-6)

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6,6-trifluorohexanoic acid (CAS No. 1379836-84-6) is a specialized fluorinated amino acid derivative widely used in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a trifluoromethyl moiety, makes it a valuable building block for drug discovery and bioconjugation applications. This article explores its properties, applications, and relevance in modern scientific research.

The compound’s CAS number 1379836-84-6 is a critical identifier for researchers seeking high-purity reagents for peptide chemistry. The Fmoc-protected amino acid structure ensures compatibility with solid-phase peptide synthesis (SPPS), a widely adopted method in drug development and biotechnology. With the growing demand for fluorinated peptides in medicinal chemistry, this compound has gained attention for its ability to enhance metabolic stability and bioavailability in therapeutic agents.

One of the most searched questions in peptide synthesis is how to improve yield and purity during Fmoc-based SPPS. 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6,6-trifluorohexanoic acid addresses this need by offering excellent solubility in organic solvents like DMF and DCM, reducing aggregation risks during chain elongation. Researchers also frequently inquire about fluorine’s role in drug design—this compound’s trifluorohexanoic acid side chain provides insights into how fluorination influences peptide-protein interactions.

In the context of AI-driven drug discovery, computational chemists often search for fluorinated building blocks to optimize lead compounds. The CAS 1379836-84-6 derivative is increasingly referenced in machine learning datasets for peptidomimetic design, thanks to its balanced lipophilicity and steric profile. Additionally, its Fmoc group allows for selective deprotection under mild conditions, aligning with green chemistry trends—a hot topic in sustainable pharmaceutical manufacturing.

Beyond drug development, this compound is explored in biomaterials science for engineering fluorinated hydrogels and coatings. Its trifluoromethyl group imparts unique surface properties, making it relevant for anti-fouling applications—a rapidly growing field due to rising interest in bio-compatible medical devices. Suppliers and researchers often prioritize compounds with CAS 1379836-84-6 for these niche applications due to its well-characterized reactivity.

For laboratories focusing on high-throughput screening, the availability of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6,6-trifluorohexanoic acid in scalable quantities is crucial. Recent publications highlight its utility in constructing fluorinated peptide libraries, particularly for targeting G-protein-coupled receptors (GPCRs)—one of the most searched topics in modern pharmacology. The compound’s stability under SPPS conditions also makes it a preferred choice for automated synthesizers.

In summary, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6,6-trifluorohexanoic acid (CAS No. 1379836-84-6) bridges multiple disciplines, from peptide therapeutics to advanced material science. Its dual functionality—combining Fmoc protection with fluorine chemistry—positions it as a versatile tool for addressing current challenges in life sciences research and industrial applications.